2-(4-Methoxy-2,5-dimethyl-phenyl)-ethylamine

• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• IUPAC Name: 2-(4-methoxy-2,5-dimethylphenyl)ethanamine
• InChI: InChI=1S/C11H17NO/c1-8-7-11(13-3)9(2)6-10(8)4-5-12/h6-7H,4-5,12H2,1-3H3
• InChI Key: YZPKNWYCFSKKOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)C)CCN

Description

2-(4-Methoxy-2,5-dimethyl-phenyl)-ethylamine is a useful research compound. Its molecular formula is C11H17NO and its molecular weight is 179.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (4-methoxy-2,5-dimethyl-phenyl)-acetonitrile (200 mg, 1.14 mmol) and Raney® nickel (50 mg) in 2M methanolic ammonia (10 mL) was stirred under 60 psi of hydrogen gas at room temperature for 18 hours. Tlc analysis showed that not all of the starting material had been consumed and so further Raney® nickel (50 mg) in 2M methanolic ammonia (10 mL) was added. The reaction mixture was stirred under 60 psi of hydrogen gas for an additional 18 hours at room temperature and was then filtered through Arbocel®. The filtrate was concentrated in vacuo and the residue was purified by column chromatography on silica gel, eluting with dichloromethane:methanol:0.88 ammonia, 100:0:0 to 90:10:1 to afford the title product as a pale brown solid in 38% yield, 98 mg. 1H NMR (400 MHz, CDCl3) δ: 6.87 (1H, s), 6.68 (1H, s), 3.77 (3H, s), 2.80 (2H, m), 2.69 (2H, m), 2.28 (3H, s), 2.10 (3H, s) ppm; LRMS APCI m/z 180 [M+H]+